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Compound of Interest

Compound Name: 4-Amino-4'-iodobiphenyl

Cat. No.: B1295012 Get Quote

An In-depth Technical Guide for Researchers and Materials Scientists

Introduction
4-Amino-4'-iodobiphenyl is a unique bifunctional organic molecule poised for significant

applications in materials science. Its rigid biphenyl core, coupled with a reactive amino group

and an iodine atom, makes it an exceptionally versatile precursor for a new generation of high-

performance polymers, organic electronic materials, and functional porous frameworks. The

strategic placement of the amino and iodo functionalities at the para positions of the biphenyl

system allows for the creation of linear and well-defined macromolecular architectures, which

are crucial for achieving desirable material properties. This guide explores the potential

applications of 4-Amino-4'-iodobiphenyl, providing insights into its synthesis, properties, and

prospective uses in cutting-edge materials.

Physicochemical Properties
A comprehensive understanding of the fundamental properties of 4-Amino-4'-iodobiphenyl is
essential for its application in materials synthesis.
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Property Value Reference

IUPAC Name 4-(4-iodophenyl)aniline [1]

CAS Number 7285-77-0 [1]

Molecular Formula C₁₂H₁₀IN [1]

Molecular Weight 295.12 g/mol [1]

Appearance Solid

Melting Point Not reported

Solubility
Soluble in common organic

solvents

Potential Applications in Polymer Synthesis
The presence of both an amino group and an iodine atom makes 4-Amino-4'-iodobiphenyl an

ideal monomer for various polymerization reactions, leading to materials with tailored

properties.

High-Performance Polyamides and Polyimides
The amino group of 4-Amino-4'-iodobiphenyl can readily participate in polycondensation

reactions with diacid chlorides or dianhydrides to form aromatic polyamides and polyimides,

respectively. These classes of polymers are renowned for their exceptional thermal stability,

mechanical strength, and chemical resistance. The incorporation of the biphenyl unit is

expected to enhance the rigidity and thermal properties of the resulting polymers.

Generic Synthesis of Polyamides from 4-Amino-4'-iodobiphenyl:
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Figure 1: General workflow for the synthesis of aromatic polyamides.

Expected Properties of Polyamides Derived from 4-Amino-4'-iodobiphenyl:

While specific data for polyamides synthesized from 4-Amino-4'-iodobiphenyl is not readily

available, we can extrapolate expected properties based on similar aromatic polyamides.

Property Expected Range

Glass Transition Temperature (Tg) 250 - 350 °C

10% Weight Loss Temperature (TGA) > 450 °C in N₂

Tensile Strength 80 - 120 MPa

Solubility Soluble in polar aprotic solvents (NMP, DMAc)

Conjugated Polymers for Organic Electronics
The iodo group on 4-Amino-4'-iodobiphenyl serves as an excellent handle for cross-coupling

reactions, such as Suzuki and Sonogashira couplings. These reactions are pivotal in

synthesizing conjugated polymers, which are the cornerstone of organic electronic devices like

organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and organic field-effect
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transistors (OFETs). The biphenyl unit contributes to the delocalization of π-electrons along the

polymer backbone, which is essential for charge transport.

Suzuki Coupling Polymerization of 4-Amino-4'-iodobiphenyl:
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Figure 2: Suzuki coupling for the synthesis of conjugated polymers.

Potential Applications in Liquid Crystals
The rigid, rod-like structure of the biphenyl core is a fundamental building block for many liquid

crystalline materials. While 4-Amino-4'-iodobiphenyl itself may not be liquid crystalline, it

serves as an excellent scaffold for the synthesis of liquid crystal molecules. The amino and

iodo groups can be functionalized with various aliphatic chains and polar groups to induce and

tune the mesophase behavior. The introduction of long alkyl or alkoxy chains can promote the

formation of nematic and smectic phases, which are crucial for display applications.

Potential as a Linker in Metal-Organic Frameworks
(MOFs)
Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials constructed from

metal ions or clusters connected by organic linkers. The bifunctional nature of 4-Amino-4'-
iodobiphenyl makes it a promising candidate for a linker in MOF synthesis. The amino group
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can coordinate with metal centers, while the iodo group can be used for post-synthetic

modification to introduce additional functionalities within the pores of the MOF. The length and

rigidity of the biphenyl spacer can be exploited to control the pore size and geometry of the

resulting framework.

Hypothetical MOF Assembly with 4-Amino-4'-iodobiphenyl:

Figure 3: Potential coordination of the linker in a MOF structure.

Experimental Protocols (Exemplary)
While specific protocols for 4-Amino-4'-iodobiphenyl are not widely published, the following

are representative procedures for the types of reactions in which it could be employed.

Synthesis of an Aromatic Polyamide
In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet,

dissolve 4-Amino-4'-iodobiphenyl (1.0 mmol) in anhydrous N-methyl-2-pyrrolidone (NMP).

Cool the solution to 0 °C in an ice bath.

Slowly add an equimolar amount of a diacid chloride (e.g., terephthaloyl chloride, 1.0 mmol)

to the stirred solution.

Allow the reaction to warm to room temperature and continue stirring for 24 hours under a

nitrogen atmosphere.

Precipitate the resulting polymer by pouring the reaction mixture into a large volume of

methanol.

Collect the polymer by filtration, wash thoroughly with methanol and water, and dry under

vacuum at 80 °C.

Suzuki Cross-Coupling Polymerization
To a reaction vessel, add 4-Amino-4'-iodobiphenyl (1.0 mmol), an aromatic diboronic acid

or ester (1.0 mmol), a palladium catalyst such as Pd(PPh₃)₄ (2-5 mol%), and a base like

potassium carbonate (3.0 mmol).
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Add a degassed solvent system, typically a mixture of toluene and water.

Heat the mixture to reflux (around 90-100 °C) under a nitrogen atmosphere for 48-72 hours.

After cooling to room temperature, precipitate the polymer in methanol.

Purify the polymer by repeated washing or Soxhlet extraction to remove catalyst residues

and oligomers.

Dry the final polymer under vacuum.

Conclusion
4-Amino-4'-iodobiphenyl is a highly promising, yet underexplored, building block for materials

science. Its unique combination of a rigid biphenyl core and versatile amino and iodo

functionalities opens up a vast design space for the creation of novel high-performance

polymers, liquid crystals, and metal-organic frameworks. Further research into the synthesis

and characterization of materials derived from this monomer is warranted and is expected to

lead to significant advancements in various fields, from organic electronics to porous materials.

This guide serves as a foundational resource to inspire and facilitate such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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